2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H18FN3O3/c1-2-27-15-9-7-14(8-10-15)18-11-20(26)24(13-22-18)12-19(25)23-17-6-4-3-5-16(17)21/h3-11,13H,2,12H2,1H3,(H,23,25)
• InChI Key: MNLJYMBZWFPHOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-fluorophenyl)acetamide, commonly known as EF24, is a synthetic compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications. EF24 was first synthesized in 2008 by a group of researchers led by Dr. Paul Hergenrother at the University of Illinois at Urbana-Champaign. Since then, EF24 has been extensively studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties.

Mechanism of Action

The exact mechanism of action of EF24 is not fully understood, but it is believed to work by targeting multiple signaling pathways in cancer cells. EF24 has been shown to inhibit the NF-κB pathway, which is involved in the regulation of cell survival and inflammation. EF24 has also been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis. In addition, EF24 has been shown to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
EF24 has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that EF24 can induce apoptosis in cancer cells, inhibit cancer cell migration and invasion, and reduce the expression of pro-inflammatory cytokines. In vivo studies have shown that EF24 can inhibit tumor growth and metastasis in animal models of cancer, reduce inflammation in animal models of inflammatory diseases, and improve cognitive function in animal models of Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of EF24 is its potent anti-cancer properties, which make it a potential candidate for the development of novel cancer therapies. EF24 has also been shown to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases and age-related diseases such as Alzheimer's. One of the main limitations of EF24 is its relatively low yield, which makes it difficult to synthesize in large quantities. In addition, EF24 has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on EF24. One direction is to further investigate its anti-cancer properties and potential as a novel cancer therapy. Another direction is to investigate its anti-inflammatory and anti-oxidant properties and potential as a treatment for inflammatory diseases and age-related diseases such as Alzheimer's. Additionally, future research could focus on improving the synthesis of EF24 to increase its yield and make it more accessible for research and development. Finally, clinical trials are needed to determine the safety and efficacy of EF24 in humans.

Scientific Research Applications

EF24 has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that EF24 has potent anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. EF24 has also been shown to inhibit the growth of cancer stem cells, which are responsible for the recurrence of cancer after treatment. In addition to its anti-cancer properties, EF24 has also been studied for its anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases and age-related diseases such as Alzheimer's.